Cas no 1437485-38-5 (5-Ethyl-1-(2-methoxy-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester)

• Product Name: 5-Ethyl-1-(2-methoxy-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester
• CAS No: 1437485-38-5
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5218896
• Update Time: 2025-05-24

5-Ethyl-1-(2-methoxy-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-1-(2-methoxy-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester

• Inchi： 1S/C10H16N2O3/c1-4-8-7-9(10(13)15-3)11-12(8)5-6-14-2/h7H,4-6H2,1-3H3
• InChI Key： GSHHTIWYZSSSHY-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(CC)=CC(C(OC)=O)=N1

Additional information on 5-Ethyl-1-(2-methoxy-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester

Comprehensive Overview of 5-Ethyl-1-(2-methoxy-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester (CAS No. 1437485-38-5)

5-Ethyl-1-(2-methoxy-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester (CAS 1437485-38-5) is a specialized organic compound belonging to the pyrazole derivative family. Its unique molecular structure, featuring an ethyl group at the 5-position and a methoxy-ethyl substituent at the 1-position, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's methyl ester functionality further enhances its reactivity, enabling diverse synthetic applications.

In recent years, the demand for pyrazole-based compounds has surged due to their broad biological activities, including anti-inflammatory and antimicrobial properties. Researchers frequently search for "synthesis of 5-ethyl pyrazole derivatives" or "applications of methoxy-ethyl substituted pyrazoles," reflecting the growing interest in this chemical space. The ester group in CAS 1437485-38-5 also makes it a candidate for prodrug development, a hot topic in drug delivery optimization.

From a synthetic chemistry perspective, this compound serves as a versatile building block. Its carboxylic acid methyl ester moiety allows for further functionalization via hydrolysis or transesterification, addressing common queries like "how to modify pyrazole esters." The 2-methoxy-ethyl side chain contributes to improved solubility, a critical factor in formulation development—another frequently searched topic in pharmaceutical forums.

Analytical characterization of 5-Ethyl-1-(2-methoxy-ethyl)-1H-pyrazole-3-carboxylic acid methyl ester typically involves advanced techniques such as NMR, HPLC, and mass spectrometry. Many researchers look for "spectral data for CAS 1437485-38-5" or "pyrazole derivative purity analysis," emphasizing the need for reliable quality control methods. The compound's stability under various conditions is another area of interest, particularly for industrial-scale applications.

The compound's potential extends to material science, where heterocyclic compounds with methoxy groups are investigated for electronic applications. This aligns with trending searches about "organic electronic materials from heterocycles." While not classified as hazardous, proper handling protocols should always be followed, as with all laboratory chemicals—a point often emphasized in safety-related searches.

In conclusion, CAS 1437485-38-5 represents an important structural motif in modern chemical research. Its balanced properties—combining the pyrazole core's versatility with the methoxy-ethyl group's polarity—make it particularly valuable for addressing current challenges in medicinal chemistry and materials development. As research progresses, this compound will likely feature in more publications answering queries about "innovative uses of pyrazole esters" and "advanced heterocyclic building blocks."